Ethyl 4-(2-((5-(2-chloro-6-fluorobenzamido)-1,3,4-thiadiazol-2-yl)thio)acetamido)benzoate

• IUPAC Name: ethyl 4-[[2-[[5-[(2-chloro-6-fluorobenzoyl)amino]-1,3,4-thiadiazol-2-yl]sulfanyl]acetyl]amino]benzoate
• InChI: InChI=1S/C20H16ClFN4O4S2/c1-2-30-18(29)11-6-8-12(9-7-11)23-15(27)10-31-20-26-25-19(32-20)24-17(28)16-13(21)4-3-5-14(16)22/h3-9H,2,10H2,1H3,(H,23,27)(H,24,25,28)
• InChI Key: QRWBWLIFTVOUDE-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC=C(C=C1)NC(=O)CSC2=NN=C(S2)NC(=O)C3=C(C=CC=C3Cl)F
• Molecular Formula: C20H16ClFN4O4S2
• Molecular Weight: 494.9 g/mol

Description

Ethyl 4-(2-((5-(2-chloro-6-fluorobenzamido)-1,3,4-thiadiazol-2-yl)thio)acetamido)benzoate is a useful research compound. Its molecular formula is C20H16ClFN4O4S2 and its molecular weight is 494.94. The purity is usually 95%.
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Scientific Research Applications

Chemistry and Synthesis

• Chemistry of sym-tetrazine : Ethyl benzoate thiocarbohydrazone, an analog, was studied for its properties in solution and its reaction to form other compounds like 3-phenyl-4-amino-1, 2,4-triazoline-5-thione and 6,6′-diphenyl-3,3′-biz(sym-tetrazinyl) disulfide (Postovskii et al., 1977).
• Synthesis and Characterization of New Compounds : Ethyl 4-[2-(2-chlorophenyl)-4-oxo-3-hydroquinazolin-3yl]-benzoate, a related compound, was synthesized and evaluated for its antimicrobial properties (Desai et al., 2007).

Biological Activities

• Anticancer Agents : A study on the synthesis of new Benzothiazole Acylhydrazones highlighted their potential as anticancer agents. These derivatives, related to the queried compound, showed probable anticancer activity (Osmaniye et al., 2018).
• Antimicrobial Studies : The synthesis of 4‐Oxo‐thiazolidine derivatives, similar in structure, demonstrated antimicrobial properties (Patel et al., 2009).

Synthesis Techniques

• Photopolymerization Studies : Research on benzoate ester derivatives of ethyl α-hydroxymethylacrylate, which are structurally related, revealed their rapid photopolymerization properties, useful in thin film and coating applications (Avci et al., 1996).

Novel Derivatives and Structural Analysis

• Novel Derivative Synthesis : The creation of novel 1,3,4-thiadiazole derivatives bearing an amide moiety, closely related to the queried compound, was researched for their antitumor activities (Almasirad et al., 2016).
• Crystal X-ray Diffraction Structure : A study focused on the crystal structure of a related compound, 1-(4-(4-Fluorobenzamido)phenyl)-3-(4-fluorobenzoyl)thiourea, providing insights into its conformation and properties (Saeed et al., 2010).